Cas no 749930-90-3 ({6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol)

• Product Name: {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol
• CAS No: 749930-90-3
• MDL: MFCD30342635
• CID: 4658417
• PubChem ID: 57527274
• Update Time: 2025-07-21

{6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {6-bromo-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}methanol
• {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol

• MDL： MFCD30342635

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol

Introduction to {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol (CAS No. 749930-90-3)

{6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 749930-90-3, belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities. The presence of multiple nitrogen-containing rings in its structure contributes to its complex chemical behavior and makes it a valuable candidate for further investigation.

The molecular structure of {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol features a brominated triazolopyrimidine core, which is a key feature that influences its reactivity and potential pharmacological effects. This core structure is often utilized in the synthesis of various bioactive molecules due to its ability to interact with biological targets in multiple ways. The bromine atom at the 6-position of the triazolopyrimidine ring enhances the compound's utility as a synthetic intermediate, allowing for further functionalization and modification to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol and related derivatives. Studies have indicated that this compound exhibits promising activities against various diseases, including cancer and infectious disorders. The triazolopyrimidine scaffold is known to possess anti-inflammatory, antiviral, and anticancer properties, making it an attractive scaffold for drug discovery. The methanol substituent at the 2-position adds another layer of complexity to the molecule, influencing its solubility and metabolic stability.

One of the most compelling aspects of {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel therapeutic agents that target specific biological pathways. For instance, derivatives of this compound have shown efficacy in inhibiting kinases and other enzymes involved in cancer progression. The bromine atom serves as a handle for further chemical transformations, enabling the creation of diverse analogs with tailored biological activities.

The synthesis of {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolopyrimidine core. Subsequent bromination and methylation steps are then employed to introduce the bromine atom and the methanol substituent at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to enhance the efficiency of these transformations.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level. These studies have helped researchers predict potential binding modes and optimize drug-like properties such as solubility and bioavailability. The integration of experimental data with computational predictions has accelerated the discovery process and led to the identification of more effective derivatives.

The pharmacological evaluation of {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, preclinical studies have shown that this compound exhibits antiviral activity against certain strains of RNA viruses. These findings underscore its potential as a lead compound for developing new therapeutic strategies against both cancer and infectious diseases.

The future prospects for {6-bromo-1,2,4triazolo1,5-apyrimidin-2-yl}methanol are promising given its versatile structural framework and biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and innovative approaches，the full therapeutic potential of this compound can be realized.